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Compound of Interest

Compound Name: 3-methylbenzoyl Fluoride

Cat. No.: B15395457 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide addresses the physical properties of 3-methylbenzoyl fluoride.

An extensive search of scientific literature and chemical databases indicates a significant lack

of available experimental data for this specific compound. To provide valuable context for

researchers, this document instead presents a comprehensive overview of the physical

properties of structurally similar compounds: 4-fluoro-3-methylbenzoyl chloride, 3-

methylbenzoyl chloride, and benzoyl fluoride. Furthermore, generalized experimental protocols

for determining key physical properties are detailed, and a visual representation of the

structural relationships between these molecules is provided.

Data Unavailability for 3-Methylbenzoyl Fluoride
Despite a thorough review of publicly accessible chemical databases and scientific literature,

no specific experimental data for the physical properties (e.g., melting point, boiling point,

density, solubility) of 3-methylbenzoyl fluoride could be located. This suggests that the

compound may be novel, not widely synthesized, or that its characteristics have not been

published in the sources reviewed.
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To offer a useful point of reference, the known physical properties of three structurally related

acyl halides are summarized below. These compounds share a benzoyl halide core with a

methyl or fluoro substituent, providing a basis for informed estimation of the potential properties

of 3-methylbenzoyl fluoride.

Property
4-Fluoro-3-
methylbenzoyl
chloride

3-Methylbenzoyl
chloride

Benzoyl fluoride

Molecular Formula C₈H₆ClFO C₈H₇ClO C₇H₅FO

Molecular Weight 172.58 g/mol 154.59 g/mol 124.11 g/mol

Boiling Point
129-133 °C at 17

mmHg
86 °C at 5 mmHg 159-161 °C

Density 1.215 g/mL at 25 °C 1.173 g/mL at 25 °C 1.14 g/mL at 25 °C

Refractive Index n20/D 1.5320 1.5475-1.5495 n20/D 1.496

Melting Point Not available Not available -28 °C

Experimental Protocols for Physical Property
Determination
The following sections outline generalized, standard laboratory procedures for determining the

key physical properties of organic compounds.

Boiling Point Determination (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for its determination on a microscale is the Thiele

tube method.[1][2]

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating oil (e.g., mineral oil), and a heat source.

Procedure:
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A small amount of the liquid sample is placed into the small test tube.

The capillary tube is placed inside the test tube with its open end submerged in the liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube containing heating oil.

The side arm of the Thiele tube is gently heated, allowing convection currents to ensure

uniform temperature distribution.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a

stream of bubbles.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.

The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid begins to be drawn back into the

capillary tube.[1][2]

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it transitions to a liquid. It is a crucial

indicator of purity.[3][4][5][6]

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at

one end), thermometer, and a finely powdered solid sample.

Procedure:

A small amount of the dry, finely powdered sample is packed into the sealed end of a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus or attached

to a thermometer in a Thiele tube.
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The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as the

expected melting point is approached.[4]

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal melts is recorded as the end of the melting

range.

For a pure compound, this range is typically narrow (0.5-2 °C).[3]

Density Determination of a Liquid
Density is the mass per unit volume of a substance. For a liquid, it can be determined by

accurately measuring the mass of a known volume.[7][8][9][10]

Apparatus: A volumetric flask or pycnometer, an analytical balance, and a temperature-

controlled water bath.

Procedure:

The mass of a clean, dry volumetric flask is accurately measured.

The flask is filled to the calibration mark with the liquid sample, ensuring no air bubbles are

present.

The filled flask is placed in a temperature-controlled water bath to reach thermal

equilibrium.

The volume is adjusted precisely to the calibration mark.

The exterior of the flask is carefully dried, and its mass is measured again.

The density is calculated by dividing the mass of the liquid (mass of filled flask minus

mass of empty flask) by the known volume of the flask.

Refractive Index Measurement
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The refractive index of a liquid is the ratio of the speed of light in a vacuum to its speed in the

liquid. It is a characteristic property that is sensitive to temperature and the wavelength of light

used.[11][12][13]

Apparatus: An Abbe refractometer, a light source (typically a sodium lamp, D-line at 589 nm),

and a constant temperature circulating bath.

Procedure:

The prisms of the refractometer are cleaned with a suitable solvent (e.g., acetone or

ethanol) and allowed to dry.

A few drops of the liquid sample are placed on the surface of the measuring prism.

The prisms are closed and locked.

The light source is positioned, and the eyepiece is adjusted to bring the dividing line

between the light and dark fields into sharp focus.

The dispersion compensator is adjusted to eliminate any color fringes from the dividing

line.

The refractometer is adjusted so that the dividing line is centered on the crosshairs of the

eyepiece.

The refractive index is read from the instrument's scale. The temperature should also be

recorded.

Visualization of Structural Relationships
To visually contextualize the provided data, the following diagram illustrates the molecular

structures of the requested compound, 3-methylbenzoyl fluoride, and the related compounds

for which physical properties are available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubs.acs.org/doi/pdf/10.1021/ed008p537
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/10%3A_Refractive_Index
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.benchchem.com/product/b15395457?utm_src=pdf-body
https://www.benchchem.com/product/b15395457?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15395457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chem.libretexts.org [chem.libretexts.org]

2. vijaynazare.weebly.com [vijaynazare.weebly.com]

3. chem.ucalgary.ca [chem.ucalgary.ca]

4. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

6. byjus.com [byjus.com]

7. uoanbar.edu.iq [uoanbar.edu.iq]

8. chm.uri.edu [chm.uri.edu]

9. youtube.com [youtube.com]

10. chem.libretexts.org [chem.libretexts.org]

11. pubs.acs.org [pubs.acs.org]

12. chem.libretexts.org [chem.libretexts.org]

13. davjalandhar.com [davjalandhar.com]

To cite this document: BenchChem. [Physical Properties of 3-Methylbenzoyl Fluoride: A
Technical Examination]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15395457#physical-properties-of-3-methylbenzoyl-
fluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.uoanbar.edu.iq/eStoreImages/Bank/28765.pdf
https://www.chm.uri.edu/wp4/wp-content/uploads/userfileuploads/mdonnelly/2020F_CHM102_E1_Density.pdf
https://www.youtube.com/watch?v=zs2yEvNsyl8
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://pubs.acs.org/doi/pdf/10.1021/ed008p537
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/10%3A_Refractive_Index
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.benchchem.com/product/b15395457#physical-properties-of-3-methylbenzoyl-fluoride
https://www.benchchem.com/product/b15395457#physical-properties-of-3-methylbenzoyl-fluoride
https://www.benchchem.com/product/b15395457#physical-properties-of-3-methylbenzoyl-fluoride
https://www.benchchem.com/product/b15395457#physical-properties-of-3-methylbenzoyl-fluoride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15395457?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15395457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15395457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

